Cas no 2387600-02-2 (methyl 8-bromo-3-fluoro-naphthalene-1-carboxylate)

• Product Name: methyl 8-bromo-3-fluoro-naphthalene-1-carboxylate
• CAS No: 2387600-02-2
• MF: C₁₂H₈BrFO₂
• MW: 283.093126296997
• CID: 5175044
• Update Time: 2026-03-04

methyl 8-bromo-3-fluoro-naphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 8-bromo-3-fluoro-, methyl ester
• methyl 8-bromo-3-fluoro-naphthalene-1-carboxylate

• Inchi： 1S/C12H8BrFO2/c1-16-12(15)9-6-8(14)5-7-3-2-4-10(13)11(7)9/h2-6H,1H3
• InChI Key： OHIJWOKFPMDXKQ-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=C2C(C=CC=C2Br)=CC(F)=C1

Additional information on methyl 8-bromo-3-fluoro-naphthalene-1-carboxylate

Comprehensive Overview of Methyl 8-Bromo-3-Fluoro-Naphthalene-1-Carboxylate (CAS No. 2387600-02-2)

Methyl 8-bromo-3-fluoro-naphthalene-1-carboxylate (CAS No. 2387600-02-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This naphthalene derivative is characterized by its unique molecular structure, featuring a bromine substitution at the 8-position and a fluorine atom at the 3-position, along with a methyl ester group at the 1-position. Its structural complexity makes it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

In recent years, the demand for fluorinated naphthalene derivatives has surged due to their applications in drug discovery and agrochemical development. Researchers are particularly interested in how the 8-bromo-3-fluoro substitution pattern influences the compound's reactivity and binding affinity. The presence of both halogen atoms (bromine and fluorine) enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis.

From an industrial perspective, methyl 8-bromo-3-fluoro-naphthalene-1-carboxylate is often discussed in the context of high-performance materials. Its naphthalene core contributes to thermal stability, while the ester group offers versatility for further functionalization. This makes it a candidate for designing organic semiconductors and liquid crystal displays (LCDs), aligning with the growing focus on sustainable and energy-efficient technologies.

Environmental and regulatory considerations are also critical when working with halogenated compounds. While CAS No. 2387600-02-2 is not classified as hazardous under current guidelines, proper handling and disposal protocols are essential to minimize ecological impact. This aligns with the broader industry trend toward green chemistry and the reduction of waste in synthetic processes.

For researchers and manufacturers, sourcing high-purity methyl 8-bromo-3-fluoro-naphthalene-1-carboxylate is a priority. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity and structural integrity. The compound's CAS registry number (2387600-02-2) ensures unambiguous identification in global chemical databases, facilitating compliance and traceability.

In summary, methyl 8-bromo-3-fluoro-naphthalene-1-carboxylate represents a versatile and scientifically significant compound with broad applications in pharmaceuticals, materials science, and organic synthesis. Its unique halogenated naphthalene structure continues to inspire innovation across multiple disciplines, making it a subject of ongoing research and commercial interest.